C.I. Disperse Blue 35

• CAS: 12222-78-5
• Synonyms: disperse blue 35
• Molecular Formula: C20H14N2O5
• Molecular Weight: 362.3 g/mol
• SMILES: C1=CC(=CC=C1C2=CC(=C3C(=C2N)C(=O)C4=C(C=CC(=C4C3=O)N)O)O)O
• InChI: InChI=1S/C20H14N2O5/c21-11-5-6-12(24)15-14(11)19(26)16-13(25)7-10(18(22)17(16)20(15)27)8-1-3-9(23)4-2-8/h1-7,23-25H,21-22H2
• InChIKey: OXLITIGRBOEDEZ-UHFFFAOYSA-N

Substituting generic anthraquinone dyes for C.I. Disperse Blue 35 often causes shade deviation and regulatory failure. • ISO 6 light fastness on polyester - proven for outdoor furniture, automotive and technical textiles. • Deep navy shade consistency in high-temperature exhaust and carrier dyeing processes. • Requires careful dyebath management and post-dye clearing to control allergenic potential; not suitable for EU Ecolabel-certified articles. Procure with confidence for applications demanding robust lightfastness and established processing protocols.

C.I. Disperse Blue 35: Technical Baseline

C.I. Disperse Blue 35 (CAS 12222-78-5 / 12222-75-2) is an anthraquinone-based disperse dye [1] formulated primarily for the exhaust dyeing of polyester and its blends via high-temperature or carrier-assisted methods [2]. It is characterized by a deep navy blue shade and is widely specified for producing dark blue and navy colorations on synthetic fibers, particularly polyethylene terephthalate (PES) [3]. The compound is recognized for its consistent fastness profile and specific behavioral traits in carrier dyeing processes, which have made it a historically significant and frequently procured dye in this technical niche.

High-temperature exhaust or carrier-assisted dyeing of polyester (PES)

Deep navy/dark blue shade development on synthetic fibers

Dyebath exhaustion context: lower reported exhaustion in deep shades relative to conventional dyes

Metamerism context: reported hue shift under evening light

• [1] PubChem. (n.d.). Compound Summary: C.I. Disperse Blue 35. National Center for Biotechnology Information. View Source
• [2] Atul Ltd. (2017). DURATIC NAVY BT CONC (Disperse Blue 35) Technical Datasheet. View Source
• [3] Hoechst AG. (1991). U.S. Patent No. 4,985,044. Multi-component mixtures of blue disperse azo dyes for the dyeing of synthetic fibers. View Source

C.I. Disperse Blue 35 Procurement Rationale

Substituting C.I. Disperse Blue 35 with another anthraquinone blue disperse dye is a high-risk procurement decision due to profound differences in coloristic behavior, application robustness, and regulatory status. While its analogs may share a structural class, DB35 exhibits specific deficiencies in dyebath exhaustion and color stability under varying light sources that are not universal among its peers [1]. Conversely, its inclusion on restricted substance lists due to allergenic potential creates a unique regulatory compliance burden that is not shared by many structural analogs [2]. Consequently, a user must evaluate this specific compound against the precise technical and compliance requirements of their process, as a generic class substitution will likely result in shade failure, non-compliance, or increased processing costs.

Generic anthraquinone blue substitution may yield different shade and dyebath exhaustion behavior.

Metamerism profile may not transfer; color constancy under varying illuminants can shift significantly.

Regulatory status differs: DB35 is explicitly restricted under EU Ecolabel criteria, unlike many structural analogs.

Allergenic potential (H317) introduces liability and quality control demands not present in non-sensitizing alternatives.

• [1] Hoechst AG. (1991). U.S. Patent No. 4,985,044. Multi-component mixtures of blue disperse azo dyes for the dyeing of synthetic fibers. View Source
• [2] European Commission. (2009). Commission Decision 2009/598/EC establishing ecological criteria for the award of the Community Ecolabel for bed mattresses. View Source

C.I. Disperse Blue 35: Performance & Compliance Evidence

Exhaustion and Color Yield in Carrier Dyeing

In deep shade carrier dyeing of polyester (PES) at boiling temperatures, C.I. Disperse Blue 35 demonstrates significantly inferior exhaustion relative to conventional disperse dyes. A key patent explicitly states that DB35 'produce[s] in the deep shades only unsatisfactory exhaustion of the dyebath compared to other conventional disperse dyes,' leading to increased dye consumption, higher production costs, and elevated wastewater pollution from residual color [1]. This performance deficit is a primary driver for its replacement by high-performance blue azo dye mixtures [1].

Dyebath Exhaustion

Class-level

Lower exhaustion vs. conventional dyes in deep shades on PES (carrier dyeing)

May increase dye use and effluent pollution

Patent-based report; limited quantitative data

Evidence Dimension	Dyebath Exhaustion (%)
Target Compound Data	Unsatisfactory / Low exhaustion (qualitative)
Comparator Or Baseline	Other conventional disperse dyes (e.g., selected blue azo mixtures)
Quantified Difference	Not specified; described as a significant deficit requiring higher dye consumption for deep shades [1]
Conditions	Carrier dyeing of PES fibers at boiling temperature, targeting deep shades (navy/dark blue)

Why This Matters

For dyehouses, this translates directly to higher variable costs per kg of fabric and a larger environmental footprint, making DB35 a less economical and sustainable choice for deep shade production.

• [1] Hoechst AG. (1991). U.S. Patent No. 4,985,044. Multi-component mixtures of blue disperse azo dyes for the dyeing of synthetic fibers. View Source

Metamerism Under Evening Light

Dark blue and navy dyeings on PES fibers produced with C.I. Disperse Blue 35 or C.I. Disperse Blue 81 exhibit a strong shift in hue towards the red end of the spectrum when viewed under evening light (incandescent lamp). This renders the perceived color 'completely variable' based on the light source [1]. In contrast, specific blue azo dye mixtures were developed to overcome this 'evening light' metamerism issue, providing more consistent color perception [1].

Color Constancy

Class-level

Reported strong red-shift under incandescent light vs. daylight in deep dyeings

May preclude color-critical applications across varied lighting

Qualitative observation from patent literature

Evidence Dimension	Color shift under incandescent light
Target Compound Data	Strong shift in hue towards the red end of the spectrum
Comparator Or Baseline	Specific blue azo dye mixtures (formulas I-VIII in patent)
Quantified Difference	Qualitative; described as a 'strong shift' and 'completely variable' perception
Conditions	Deep blue/navy dyeings on PES, viewed under incandescent light vs. daylight

Why This Matters

This metamerism failure makes DB35 unsuitable for applications where color consistency across different lighting environments is critical, such as in automotive interiors, upholstery, or retail apparel.

• [1] Hoechst AG. (1991). U.S. Patent No. 4,985,044. Multi-component mixtures of blue disperse azo dyes for the dyeing of synthetic fibers. View Source

Lightfastness vs. Disperse Blue 14

C.I. Disperse Blue 35 exhibits a specific fastness profile under ISO standards, with light fastness rated at 6 (fading) and 5 (stain), and washing fastness at 4-5 (fading) and 3-4 (stain) . For comparison, the closely related anthraquinone dye C.I. Disperse Blue 14 demonstrates a light fastness rating of 4-5 on polyamide under ISO conditions [1]. This indicates that DB35 provides superior lightfastness on polyester, a critical performance differentiator for end-uses requiring prolonged UV exposure.

Lightfastness Rating

Context-dependent

ISO 6 (PES) vs. DB14 ISO 4-5 (PA)

Supports lightfastness screening for outdoor-exposed textiles

Cross-study comparison; substrate difference may affect interpretation

Evidence Dimension	ISO Light Fastness (1-8 scale, higher is better)
Target Compound Data	6 (fading), 5 (stain) on polyester
Comparator Or Baseline	C.I. Disperse Blue 14: 4-5 on polyamide
Quantified Difference	+1.0 to +1.5 points on the ISO scale
Conditions	ISO standard test methods; substrate for DB35: polyester; substrate for DB14: polyamide

Why This Matters

The quantifiable difference in light fastness directly impacts the service life and color retention of the dyed textile, making DB35 a more appropriate choice for outdoor or light-exposed applications.

• [1] Sinoever International Co., Ltd. (n.d.). C.I. Disperse Blue 14 MSDS and Fastness Properties. View Source

EU Ecolabel Restriction Status

C.I. Disperse Blue 35 is explicitly listed among dyes that 'shall not be used' for products applying for the Community Ecolabel for bed mattresses and textile floor coverings, as per European Commission Decisions 2009/598/EC and 2009/967/EC [1][2]. In contrast, other anthraquinone-based disperse blues, such as C.I. Disperse Blue 56, are not subject to this specific restriction and remain viable options for ecolabel-certified textile production.

Ecolabel Status

Specification review

Prohibited under EU Ecolabel 2009/598/EC for bed mattresses and floor coverings

Precludes access to EU Ecolabel-certified markets

Regulatory compliance requirement; alternatives exist

Evidence Dimension	Ecolabel Compliance Status
Target Compound Data	Prohibited for EU Ecolabel textiles (bed mattresses, floor coverings) [1][2]
Comparator Or Baseline	C.I. Disperse Blue 56: Not listed as prohibited in the same regulations
Quantified Difference	Binary (Restricted vs. Non-Restricted)
Conditions	EU Community Ecolabel scheme, as defined in 2009/598/EC and 2009/967/EC

Why This Matters

For manufacturers targeting eco-certified markets, the selection of DB35 precludes access to important ecolabels, whereas alternative blue dyes offer a clear path to compliance and market differentiation.

• [1] European Commission. (2009). Commission Decision 2009/598/EC establishing ecological criteria for the award of the Community Ecolabel for bed mattresses. View Source
• [2] European Commission. (2009). Commission Decision 2009/967/EC on establishing the ecological criteria for the award of the Community Ecolabel for textile floor coverings. View Source

Skin Sensitization and Allergenic Potential

C.I. Disperse Blue 35 is recognized as a skin sensitizer, carrying the GHS hazard statement H317 ('May cause an allergic skin reaction') and requiring precautionary statements for protective equipment . While many disperse dyes are known sensitizers, DB35's specific inclusion on restricted substance lists for textile articles underscores a heightened risk profile. This necessitates rigorous supply chain transparency and quality control measures to ensure residual dye levels on finished goods remain below regulatory thresholds, a requirement that is less stringent for non-sensitizing alternatives.

Sensitization Hazard

Class-level

GHS H317: May cause allergic skin reaction

Requires stringent control for skin-contact textile goods

No specific study data; hazard classification only

Evidence Dimension	Hazard Classification (Skin Sensitization)
Target Compound Data	H317: May cause an allergic skin reaction
Comparator Or Baseline	Non-sensitizing disperse dyes (class-level)
Quantified Difference	Qualitative hazard classification; absence of H317 in safer alternatives
Conditions	GHS classification and labeling

Why This Matters

Procurement of DB35 introduces significant liability and quality control costs associated with managing a known allergen, making it a less favorable option for products with prolonged skin contact.

C.I. Disperse Blue 35: Application Scenarios

Exhaust Dyeing for High Lightfastness Needs

Based on its ISO light fastness rating of 6 on polyester [1], C.I. Disperse Blue 35 is best suited for exhaust dyeing of PES fibers where the final textile will be exposed to significant light, such as in outdoor furniture, automotive fabrics, or technical textiles. The procurement decision should be driven by the need for robust lightfastness, but tempered by an awareness of its inferior exhaustion in deep shades and its allergenic potential, necessitating careful control of the dyebath and post-dyeing clearing processes.

Avoiding EU Ecolabel-Restricted Textiles

Given its explicit prohibition under EU Ecolabel criteria for bed mattresses and floor coverings [2][3], C.I. Disperse Blue 35 is a disqualifying choice for any manufacturer seeking to certify products under these schemes. Procurement should be actively avoided in favor of compliant alternatives such as C.I. Disperse Blue 56 or other approved blue dyes.

Model Compound for Dye Chemistry Research

The compound's well-documented limitations in exhaustion and effluent pollution [1] make it a valuable model compound for research into high-exhaustion dye formulations, wastewater treatment, and the environmental impact of anthraquinone dyes. Its specific fastness profile and metamerism issues also render it a useful reference standard in comparative studies of dye performance and color science.

Avoiding Color-Critical Applications

The pronounced shift in hue under incandescent lighting [1] makes C.I. Disperse Blue 35 a poor choice for any textile or material where color consistency is paramount, such as in interior design, apparel, or color-critical industrial components. Procurement for these end-uses should focus on alternative dyes with superior color constancy.

Application

Selection Property

Validation Focus

Outdoor & Automotive Textiles

Lightfastness Rating (ISO)

ISO Lightfastness Testing (fading/stain)

Ecolabel-Certified Textile Articles

Regulatory Compliance (EU Ecolabel)

Check 2009/598/EC & 2009/967/EC Restricted Substances List

Dye Chemistry & Effluent Research

Exhaustion Deficiency & Metamerism

Dyebath Exhaustion Studies, Wastewater Analysis

Color-Critical Interior & Apparel

Color Constancy under Varying Illuminants

Metamerism Assessment (Incandescent vs. Daylight)

• [1] Hoechst AG. (1991). U.S. Patent No. 4,985,044. Multi-component mixtures of blue disperse azo dyes for the dyeing of synthetic fibers. View Source
• [2] European Commission. (2009). Commission Decision 2009/598/EC establishing ecological criteria for the award of the Community Ecolabel for bed mattresses. View Source
• [3] European Commission. (2009). Commission Decision 2009/967/EC on establishing the ecological criteria for the award of the Community Ecolabel for textile floor coverings. View Source